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Compound of Interest

Compound Name: AZD1134

Cat. No.: B10837641 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an independent validation and comparative analysis of the preclinical data

for AZD1134, a selective serotonin 5-HT1B receptor antagonist. The product's performance is

objectively compared with an alternative 5-HT1B receptor antagonist, AZD-3783, with

supporting experimental data.

Introduction to AZD1134
AZD1134 is an investigational drug that was under development for the treatment of major

depressive disorder and anxiety.[1] It acts as a selective antagonist for the serotonin 5-HT1B

receptor.[1] The blockade of this receptor, which often functions as an autoreceptor on

presynaptic neurons, is thought to increase the release of serotonin in the brain, a key

mechanism in the action of many antidepressant and anxiolytic medications.[1][2] Preclinical

studies were conducted to evaluate its potency and in vivo efficacy before its development was

discontinued.[1]

Quantitative Data Comparison
The following tables summarize the available quantitative preclinical data for AZD1134 and a

comparator, AZD-3783.

Table 1: In Vitro Receptor Binding and Potency
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Compound Target Species Assay Type Value Unit

AZD1134
5-HT1B

Receptor
Human IC50 2.9 nM

5-HT1B

Receptor
Guinea Pig IC50 0.108 nM

AZD-3783
5-HT1B

Receptor
Human Ki 12.5 nM

5-HT1B

Receptor
Guinea Pig Ki 11.1 nM

Table 2: In Vivo Pharmacodynamic and Efficacy Data

Compound Animal Model Endpoint Result

AZD1134 Guinea Pig

Hippocampal

Serotonin Levels

(Microdialysis)

179% of baseline

Guinea Pig (with

Citalopram)

Hippocampal

Serotonin Levels

(Microdialysis)

950% of baseline

AZD-3783 Guinea Pig
5-HT1B Agonist-

Induced Hypothermia

Blockade with

unbound plasma

EC50 of 18 nM

Guinea Pig Pups
Separation-Induced

Vocalization

Anxiolytic-like effects

observed

Signaling Pathway and Experimental Workflow
To provide a clearer understanding of the underlying mechanisms and experimental

procedures, the following diagrams have been generated.
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5-HT1B Receptor Signaling Pathway
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Preclinical Drug Discovery Workflow for a 5-HT1B Antagonist

High-Throughput Screening
(HTS)

Lead Generation

Hit Identification

Lead Optimization

SAR Studies

In Vitro Characterization

Candidate Selection

In Vivo Pharmacokinetics

Assess Drug-like Properties

In Vivo Pharmacodynamics

Establish Dose-Exposure

In Vivo Efficacy Models

Confirm Target Engagement

Toxicology Studies

Demonstrate Proof-of-Concept
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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